Cas no 58009-93-1 (dimethyl (3-methyl-2-oxobutyl)phosphonate)

• Product Name: dimethyl (3-methyl-2-oxobutyl)phosphonate
• CAS No: 58009-93-1
• MF: C₇H₁₅O₄P
• MW: 194.165363550186
• CID: 3488305
• PubChem ID: 12628547
• Update Time: 2025-04-21

dimethyl (3-methyl-2-oxobutyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• PHOSPHONIC ACID, (3-METHYL-2-OXOBUTYL)-, DIMETHYL ESTER
• Phosphonic acid, P-(3-methyl-2-oxobutyl)-, dimethyl ester
• dimethyl (3-methyl-2-oxobutyl)phosphonate
• 58009-93-1
• BIIUEEHQYBFXTP-UHFFFAOYSA-N
• EN300-1125055
• 3-methyl-2-oxo-butylphosphonic acid dimethyl ester
• 898-948-0
• SCHEMBL3939885
• dimethyl 3-methyl-2-oxo-butylphosphonate
• (3-methyl-2-oxo-butyl)-phosphonic acid dimethyl ester
• dimethyl 3-methyl-2-oxobutylphosphonate

• Inchi： 1S/C7H15O4P/c1-6(2)7(8)5-12(9,10-3)11-4/h6H,5H2,1-4H3
• InChI Key： BIIUEEHQYBFXTP-UHFFFAOYSA-N
• SMILES： P(CC(=O)C(C)C)(=O)(OC)OC

Computed Properties

• Exact Mass: 194.07079595Da
• Monoisotopic Mass: 194.07079595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates